Cas no 62479-72-5 (Formaldoxime trimer hydrochloride)

• Product Name: Formaldoxime trimer hydrochloride
• CAS No: 62479-72-5
• MF: C₃H₁₀ClN₃O₃
• MW: 171.582799434662
• CID: 90182
• PubChem ID: 24854307
• Update Time: 2025-10-05

Formaldoxime trimer hydrochloride Chemical and Physical Properties

Names and Identifiers

• Formaldoxime trimer hydrochloride
• FORMALDOXIME HYDROCHLORIDE
• Formaldoxime trimer hydrochloride, tech.
• 1,3,5-triazinane-1,3,5-triol hydrochloride
• 6286-29-9
• A901070
• 62479-72-5 free base
• FT-0690846
• 8-CHLORO-4-HYDROXY-QUINOLINE-3-CARBOXYLICACIDETHYLESTER
• MFCD00012778
• AKOS024348827
• 62479-72-5
• 1,3,5-trihydroxy-1,3,5-triazinane;hydrochloride
• AS-63870
• 1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, hydrochloride
• FORMALDOXIMETRIMERHYDROCHLORIDE
• VRHJXINSVWQXEB-UHFFFAOYSA-N
• DB-054175
• 1,3,5-Triazinane-1,3,5-triol hydrochloride (1:1)
• DB-238146
• SYM-TRIAZINETRIOL HYDROCHLORIDE

• MDL： MFCD00012778
• Inchi： 1S/C3H9N3O3.ClH/c7-4-1-5(8)3-6(9)2-4;/h7-9H,1-3H2;1H
• InChI Key： VRHJXINSVWQXEB-UHFFFAOYSA-N
• SMILES： Cl.ON1CN(CN(C1)O)O
• BRN： 3690722

Computed Properties

• Exact Mass: 171.04100
• Monoisotopic Mass: 135.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 70.4

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.913
• Melting Point: 127-129°C
• Boiling Point: 421.8°C at 760 mmHg
• Flash Point: 305.2°C
• Refractive Index: 1.768
• PSA: 70.41000
• LogP: -0.43820
• Solubility: Not determined

Formaldoxime trimer hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：TQ0300000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on Formaldoxime trimer hydrochloride

Formaldoxime Trimer Hydrochloride (CAS 62479-72-5): Properties, Applications, and Market Insights

Formaldoxime trimer hydrochloride (CAS 62479-72-5) is a specialized chemical compound with unique structural and functional properties. This compound, often referred to as formaldoxime hydrochloride trimer, is gaining attention in various scientific and industrial applications due to its versatile nature. In this article, we delve into the properties of formaldoxime trimer hydrochloride, its applications, and the latest market trends, while addressing common questions and concerns from researchers and industry professionals.

The molecular structure of formaldoxime trimer hydrochloride consists of three formaldoxime units linked together, stabilized by hydrochloric acid. This configuration imparts unique reactivity and stability, making it useful in organic synthesis and material science. Researchers often explore its role as a building block for complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The compound's solubility in water and polar solvents further enhances its utility in laboratory and industrial settings.

One of the most frequently asked questions about CAS 62479-72-5 is its safety profile. While it is not classified as a hazardous material under standard regulations, proper handling and storage are essential to ensure safety. The compound should be stored in a cool, dry place, away from direct sunlight and strong oxidizing agents. Its stability under normal conditions makes it a reliable choice for long-term research projects.

In recent years, the demand for formaldoxime trimer hydrochloride has increased due to its applications in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly processes, this compound has emerged as a valuable intermediate in catalytic reactions and biodegradable material synthesis. Its role in reducing waste and improving reaction efficiency aligns with global sustainability goals, making it a topic of interest in environmental research.

The pharmaceutical industry has also shown growing interest in formaldoxime trimer hydrochloride. Its ability to act as a precursor for nitrogen-containing heterocycles makes it valuable in drug discovery. Researchers are investigating its potential in developing new antibiotics and antiviral agents, particularly in response to the rising need for novel therapeutics. This aligns with current trends in AI-driven drug discovery, where computational models identify promising compounds for further study.

Market analysis indicates that the supply of CAS 62479-72-5 is stable, with several manufacturers offering high-purity grades for research and industrial use. Pricing trends reflect its niche status, with costs varying based on purity and quantity. For those seeking formaldoxime trimer hydrochloride suppliers, it is advisable to verify certifications and conduct quality testing to ensure compliance with project requirements.

In summary, formaldoxime trimer hydrochloride (CAS 62479-72-5) is a versatile compound with significant potential in multiple fields. Its unique properties, combined with its applications in sustainable chemistry and pharmaceuticals, make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play an even greater role in addressing modern challenges.